Cas no 16463-74-4 (Hydrocortisone 17-Acetate)

Hydrocortisone 17-Acetate structure

Product Name:Hydrocortisone 17-Acetate

CAS No:16463-74-4

MF:C₂₃H₃₂O₆

MW:404.496587753296

CID:207261

PubChem ID:7566349

Update Time:2025-04-19

Hydrocortisone 17-Acetate Chemical and Physical Properties

Names and Identifiers

- Pregn-4-ene-3,20-dione,17-(acetyloxy)-11,21-dihydroxy-, (11b)-
- 11beta,17,21-trihydroxypregn-4-ene-3,20-dione 17-acetate
- [(8S,9S,10R,11S,13S,14S,17R)-11-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
- Hydrocortisone 17-Acetate
- cortef acetate
- cortisol 17-acetate
- EINECS 240-510-2
- hydrocorticosterone acetate
- Hydrocortisone EP Impurity J
- Hydrocortisone impurity J (EP)
- 11β,21-Dihydroxy-3,20-dioxopregn-4-en-17-yl acetate
- 17-(Acetyloxy)-11β,21-dihydroxypregn-4-ene-3,20-dione
- 11.BETA.,21-DIHYDROXY-3,20-DIOXOPREGN-4-EN-17-YL ACETATE
- Pregn-4-ene-3,20-dione, 17-(acetyloxy)-11,21-dihydroxy-, (11beta)-
- 11.BETA.,17,21-TRIHYDROXYPREGN-4-ENE-3,20-DIONE 17-ACETATE
- [11-Hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]acetate
- SCHEMBL321463
- hydrocortisone-17-acetate
- Pregn-4-ene-3,20-dione, 17-(acetyloxy)-11,21-dihydroxy-, (11?)-; Cortisol, 17-acetate (7CI,8CI); (11?)-17-(Acetyloxy)-11,21-dihydroxypregn-4-ene-3,20-dione; Hydrocortisone 17-acetate
- HYDROCORTISONE IMPURITY J [EP IMPURITY]
- (11beta)-17-(Acetyloxy)-11,21-dihydroxypregn-4-ene-3,20-dione
- DTXSID60167784
- UNII-FHE0KL4PT1
- AKOS030241133
- FHE0KL4PT1
- 16463-74-4
- NS00025381
- J-010155
- Inchi： 1S/C23H32O6/c1-13(25)29-23(19(28)12-24)9-7-17-16-5-4-14-10-15(26)6-8-21(14,2)20(16)18(27)11-22(17,23)3/h10,16-18,20,24,27H,4-9,11-12H2,1-3H3/t16-,17-,18-,20+,21-,22-,23-/m0/s1
- InChI Key： HDEDWNHZBWFQCB-JZYPGELDSA-N
- SMILES： O(C(C)=O)[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

Exact Mass: 404.22000
Monoisotopic Mass: 404.22
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 786
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 101A^2

Experimental Properties

Density: 1.26
Melting Point: 228-230°C
Boiling Point: 566.6°Cat760mmHg
Flash Point: 192.2°C
Refractive Index: 1.572
PSA: 100.90000
LogP: 2.35240
Vapor Pressure: 0.0±3.5 mmHg at 25°C

Hydrocortisone 17-Acetate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：-20?°C Freezer

Hydrocortisone 17-Acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H714695-50mg	Hydrocortisone 17-Acetate	16463-74-4		50mg	$ 230.00	2023-09-07
TRC	H714695-500mg	Hydrocortisone 17-Acetate	16463-74-4		500mg	$ 1777.00	2023-09-07
A2B Chem LLC	AA86627-100mg	Pregn-4-ene-3,20-dione, 17-(acetyloxy)-11,21-dihydroxy-, (11β)-	16463-74-4	97%	100mg	$456.00	2024-04-20